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4-Carboxy-N-[2-(trifluoromethoxy)ethyl]benzenesulfonamide, 97%

Name: 4-Carboxy-N-[2-(trifluoromethoxy)ethyl]benzenesulfonamide, 97%
Brand: Smolecule
SKU: S6639494
Rating: 4 (4 reviews)

Catalog No.

S6639494

CAS No.

1301739-37-6

M.F

C10H10F3NO5S

M. Wt

313.25 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

4-Carboxy-N-[2-(trifluoromethoxy)ethyl]benzenesulf...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Future Directions
14. Specification
15. Others

General Information

CAS Number

1301739-37-6

Product Name

4-Carboxy-N-[2-(trifluoromethoxy)ethyl]benzenesulfonamide, 97%

IUPAC Name

4-[2-(trifluoromethoxy)ethylsulfamoyl]benzoic acid

Molecular Formula

C10H10F3NO5S

Molecular Weight

313.25 g/mol

InChI

InChI=1S/C10H10F3NO5S/c11-10(12,13)19-6-5-14-20(17,18)8-3-1-7(2-4-8)9(15)16/h1-4,14H,5-6H2,(H,15,16)

InChI Key

IJSBSQIMNYNGHW-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1C(=O)O)S(=O)(=O)NCCOC(F)(F)F

Canonical SMILES

C1=CC(=CC=C1C(=O)O)S(=O)(=O)NCCOC(F)(F)F

4-Carboxy-N-[2-(trifluoromethoxy)ethyl]benzenesulfonamide, also known as N-(2-(Trifluoromethoxy)ethyl)-4-carboxyphenylsulfonamide (TFMSA) is a commonly used compound in scientific research. It is a sulfonamide derivative that has shown potential in various fields of research due to its unique physical and chemical properties. In this paper, we will explore the definition and background of TFMSA, its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.

Definition and Background

TFMSA is a sulfonamide derivative that is widely used in scientific research. It is a white solid soluble in water and organic solvents. TFMSA has the chemical formula C11H10F3NO5S, and a molecular weight of 337.11 g/mol. The compound is commercially available and is used as a reagent in various fields of research, including biochemistry, pharmaceuticals, and materials science.

Physical and Chemical Properties

TFMSA has several physical and chemical properties that make it an important compound in scientific research. It is a white solid with a melting point of 168-174 ℃. Its boiling point is 464.7℃ at 760 mmHg, and it is soluble in water, methanol, ethanol, and acetonitrile. TFMSA has a high boiling point, making it stable under high-temperature conditions. It is also stable under acidic and basic conditions, which is important in many chemical reactions.

Synthesis and Characterization

TFMSA can be synthesized in several ways, including the reaction of methyl 4-acetamido benzenesulfonate with sodium trifluoromethoxide in methanol, followed by the hydrolysis of the resulting intermediate. Other methods of synthesis include the reaction of 4-nitrobenzenesulfonic acid with 2,2,2-trifluoroethanol, followed by the reduction of the resulting intermediate with sodium dithionite. Characterization of TFMSA can be done using various analytical methods, including nuclear magnetic resonance spectroscopy (NMR) and mass spectrometry (MS).

Analytical Methods

TFMSA can be analyzed using several analytical methods, including chromatography and spectroscopy. High-performance liquid chromatography (HPLC) is commonly used to separate and identify the compound in samples. NMR and MS are also used to identify TFMSA and its intermediates.

Biological Properties

TFMSA has been shown to have biological properties that make it suitable for use in various fields of research. It has been found to have anti-inflammatory, antitumor, and antifungal properties. Studies have also shown that TFMSA has antibacterial activity against various strains of bacteria.

Toxicity and Safety in Scientific Experiments

The toxicity and safety of TFMSA in scientific experiments have been studied extensively. It has been shown to be relatively safe when used at a low concentration. However, high concentrations of TFMSA have been found to be toxic to cells. Studies have also shown that TFMSA is not mutagenic and does not cause chromosomal aberrations.

Applications in Scientific Experiments

TFMSA has several applications in scientific experiments. It is used as a reagent in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. It is also used as a reagent in materials science research, specifically in the synthesis of metal-organic frameworks (MOFs). Additionally, TFMSA has been used in biological studies as a probe for protein conformation.

Current State of Research

There is currently a significant amount of research being done on TFMSA. Studies are being conducted to explore its biological properties, its use in the synthesis of various compounds, and its application in materials science research. In addition, studies are being conducted to optimize the synthesis of TFMSA to improve its yield and purity.

Potential Implications in Various Fields of Research and Industry

TFMSA has several potential implications in various fields of research and industry. Its antibacterial, antifungal, and antitumor properties make it suitable for use in the pharmaceutical industry as a potential drug candidate. Its use in materials science research can lead to the development of new materials with unique properties. Additionally, its use as a probe for protein conformation can lead to better understanding of protein structure and function.

Limitations and Future Directions

Despite its promising properties, TFMSA has some limitations. It has been found to be toxic to cells at high concentrations, which limits its use in some studies. Additionally, the synthesis of TFMSA can be challenging, which can limit its availability in some applications. Future research should focus on optimizing the synthesis of TFMSA to improve its yield and purity. Additional studies should also be conducted to explore its potential in various fields of research and industry, including the pharmaceutical and materials science industries.

Future Directions

1. Developing safer and more effective derivatives of TFMSA with improved biological properties
2. Exploring the use of TFMSA in drug delivery systems
3. Synthesis of TFMSA-based metal-organic frameworks with unique properties
4. Developing new analytical methods for the quantification of TFMSA in biological samples
5. Optimizing the synthesis of TFMSA to improve yield and purity
6. Investigating the potential of TFMSA as a fluorophore in biological imaging.
7. Studying the potential of TFMSA as an antiviral agent.
8. Exploring the use of TFMSA in the development of biosensors.
9. Investigating the potential of TFMSA in gene therapy.
10. Studying the potential of TFMSA as a scaffold for tissue engineering.